2-Chloro-5-(4-methoxyphenyl)pyrimidine
Overview
Description
2-Chloro-5-(4-methoxyphenyl)pyrimidine is a chemical compound with the empirical formula C11H9ClN2O . It has a molecular weight of 220.65 .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrimidine ring, which is a heterocyclic aromatic organic compound similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . It also contains a methoxy group (-OCH3) and a chlorine atom attached to the pyrimidine ring .Physical And Chemical Properties Analysis
This compound is a solid substance with a predicted density of 1.245±0.06 g/cm3 . It has a predicted boiling point of 403.1±38.0 °C and a melting point of 129 °C . The compound is light brown in color .Scientific Research Applications
Isostructural Analysis in Pyrimidine Compounds
2-Chloro-5-(4-methoxyphenyl)pyrimidine shares structural similarities with other pyrimidine compounds, which have been studied for their unique isostructural properties. For example, a study on 2-amino-4-chloro-5-formyl-6-[(2-methoxyphenyl)methylamino]pyrimidine revealed insights into the electronic structure polarization and hydrogen bonding patterns in pyrimidine derivatives, emphasizing their significance in structural chemistry and potential applications in materials science (Trilleras et al., 2009).
Antiviral Activity
Some pyrimidine derivatives, closely related to this compound, have shown antiviral properties. A study on 2,4-diamino-6-[[(diisopropoxyphosphoryl)methoxy]ethoxy]pyrimidine and its variants demonstrated notable antiretroviral activity, highlighting the potential of pyrimidine compounds in antiviral drug development (Hocková et al., 2003).
Synthesis and Characterization
The synthesis and characterization of various pyrimidine derivatives, including compounds similar to this compound, are crucial for understanding their chemical properties and potential applications. Research on synthesizing 2,4-dichloro-5-methoxy-pyrimidine, for instance, has provided insights into efficient synthesis methods, purity, and yield, which are essential for further application in pharmaceuticals and materials science (Liu, 2009).
Crystal and Biological Activity
Studies on the crystal structures and biological activities of pyrimidine derivatives, like 5-chloro-3-(2,4-dichlorophenyl)-N-(3-methoxyphenyl)-2-methyl-6-phenylpyrazolo[1,5-a]pyrimidin-7-amine, contribute to our understanding of their potential as anticancer agents. This research can aid in the design of new drugs and therapeutic agents (Lu et al., 2015).
Antibacterial Properties
Pyrimidine derivatives have also been explored for their antibacterial properties. A study on 1,2,3-aryl-1,2,3,4-tetrahydropyrimido[4,5-d]pyrimidine derivatives revealed their efficacy as antibacterial agents, demonstrating the potential of pyrimidine compounds in combating bacterial infections (Cieplik et al., 2008).
Safety and Hazards
properties
IUPAC Name |
2-chloro-5-(4-methoxyphenyl)pyrimidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H9ClN2O/c1-15-10-4-2-8(3-5-10)9-6-13-11(12)14-7-9/h2-7H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
XASJMEVESBZEOO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2=CN=C(N=C2)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H9ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60375483 |
Source
|
| Record name | 2-chloro-5-(4-methoxyphenyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60375483 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
220.65 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
27794-03-2 |
Source
|
| Record name | 2-Chloro-5-(4-methoxyphenyl)pyrimidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=27794-03-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-chloro-5-(4-methoxyphenyl)pyrimidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60375483 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-Chloro-5-(4-methoxyphenyl)pyrimidine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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